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An In-depth Exploration of the Synthesis, Characterization, and Electronic Band Structure of a
Promising 2D Semiconductor

The emergence of two-dimensional (2D) materials has catalyzed a paradigm shift in materials
science and condensed matter physics. Among these, monolayer platinum disulfide (PtS2), a
group-10 transition metal dichalcogenide (TMDC), has garnered significant attention for its
unique electronic properties, high carrier mobility, and environmental stability.[1][2] This
technical guide provides a comprehensive overview of the electronic band structure of
monolayer PtS2, intended for researchers, scientists, and professionals in drug development
and related fields who are exploring the potential of novel 2D materials.

Crystal Structure and Synthesis of Monolayer PtS2

Monolayer PtS2 crystallizes in a 1T octahedral phase, belonging to the trigonal crystal system
with the P-3m1 space group.[1][3] The structure consists of a plane of platinum atoms
hexagonally coordinated and sandwiched between two layers of sulfur atoms. This
arrangement results in a layered material that can be exfoliated down to a single monolayer.

The synthesis of high-quality, large-area monolayer PtS2 is crucial for the accurate
characterization of its intrinsic electronic properties and for the fabrication of electronic devices.
A prevalent and effective method for this is Chemical Vapor Deposition (CVD). A common
approach involves the direct sulfurization of a pre-deposited thin film of platinum metal on a
suitable substrate, such as SiO2/Si.[3][4] The process is typically carried out in a furnace at
elevated temperatures where sulfur vapor reacts with the platinum film. Key parameters that
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influence the quality and uniformity of the resulting PtS2 monolayer include the reaction
temperature, pressure, and the thickness of the initial platinum film.[3]

Alternative methods for obtaining monolayer PtS2 include the chemical vapor transport (CVT)
method to grow bulk crystals, followed by mechanical exfoliation to isolate individual layers.[5]

Experimental and Computational Methodologies

The determination of the electronic band structure of monolayer PtS2 relies on a synergistic
approach combining experimental techniques and theoretical calculations.

Experimental Protocol: Angle-Resolved Photoemission
Spectroscopy (ARPES)

ARPES is a powerful experimental technique that directly probes the electronic band structure

of crystalline solids.[6][7] It measures the kinetic energy and emission angle of photoelectrons

ejected from the sample upon irradiation with high-energy photons, allowing for the mapping of
the energy-momentum relationship of electrons within the material.

A generalized experimental workflow for performing ARPES on 2D materials like monolayer
PtS2 is as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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